Cas no 126006-80-2 (Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-,2-[[(3,4-dimethylphenyl)amino]thioxomethyl]hydrazide)

Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-,2-[[(3,4-dimethylphenyl)amino]thioxomethyl]hydrazide structure
126006-80-2 structure
Product Name:Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-,2-[[(3,4-dimethylphenyl)amino]thioxomethyl]hydrazide
CAS No:126006-80-2
MF:C23H23N3O2S
MW:405.512624025345
CID:149896
PubChem ID:3079555
Update Time:2025-04-19

Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-,2-[[(3,4-dimethylphenyl)amino]thioxomethyl]hydrazide Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-,2-[[(3,4-dimethylphenyl)amino]thioxomethyl]hydrazide
    • 1-(3,4-dimethylphenyl)-3-[[2-(4-phenylphenoxy)acetyl]amino]thiourea
    • ((1,1'-Biphenyl)-4-yloxy)acetic acid 2-(((3,4-dimethylphenyl)amino)thioxomethyl)hydrazide
    • 126006-80-2
    • Acetic acid, ((1,1'-biphenyl)-4-yloxy)-, 2-(((3,4-dimethylphenyl)amino)thioxomethyl)hydrazide
    • DTXSID40155048
    • Inchi: 1S/C23H23N3O2S/c1-16-8-11-20(14-17(16)2)24-23(29)26-25-22(27)15-28-21-12-9-19(10-13-21)18-6-4-3-5-7-18/h3-14H,15H2,1-2H3,(H,25,27)(H2,24,26,29)
    • InChI Key: VBNJTUGBYRWSNU-UHFFFAOYSA-N
    • SMILES: S=C(NNC(COC1C=CC(=CC=1)C1C=CC=CC=1)=O)NC1C=CC(C)=C(C)C=1

Computed Properties

  • Exact Mass: 405.15129
  • Monoisotopic Mass: 405.15109816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 94.5Ų

Experimental Properties

  • PSA: 62.39

Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-,2-[[(3,4-dimethylphenyl)amino]thioxomethyl]hydrazide Related Literature

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